2-[2-(But-2-ynoylamino)ethyl]-N-methylpiperidine-1-carboxamide

• IUPAC Name: 2-[2-(but-2-ynoylamino)ethyl]-N-methylpiperidine-1-carboxamide
• InChI: InChI=1S/C13H21N3O2/c1-3-6-12(17)15-9-8-11-7-4-5-10-16(11)13(18)14-2/h11H,4-5,7-10H2,1-2H3,(H,14,18)(H,15,17)
• InChI Key: KXXJZOWCZOGVFX-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCCC1CCCCN1C(=O)NC
• Molecular Formula: C13H21N3O2
• Molecular Weight: 251.32 g/mol

Description

The compound “2-[2-(But-2-ynoylamino)ethyl]-N-methylpiperidine-1-carboxamide” is an organic compound containing a piperidine ring, a carboxamide group, and a but-2-ynoylamino group. Piperidine is a common motif in many pharmaceuticals and natural products, and carboxamides are also prevalent in drug molecules. The presence of the but-2-ynoylamino group suggests that this compound might have been synthesized for a specific purpose, possibly as a potential pharmaceutical or as a chemical probe for research.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the piperidine ring, followed by the introduction of the but-2-ynoylamino group and the carboxamide group. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction step.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the six-membered piperidine ring, the carboxamide group attached to one of the ring carbons, and the but-2-ynoylamino group attached to an ethyl group, which is in turn attached to a different carbon of the ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The carboxamide group might be susceptible to hydrolysis under acidic or basic conditions, while the but-2-ynoylamino group could potentially undergo addition or substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s a pharmaceutical, it might interact with a specific biological target, such as an enzyme or receptor. The piperidine ring is a common structural motif in many drugs, suggesting that this compound might have been designed to interact with a biological target.

Safety and Hazards

As with any chemical compound, handling “2-[2-(But-2-ynoylamino)ethyl]-N-methylpiperidine-1-carboxamide” would require appropriate safety precautions. The specific hazards associated with this compound would depend on its reactivity and biological activity.

Future Directions

The future research directions for this compound would likely be guided by its intended use. If it’s a potential drug, further studies might focus on evaluating its pharmacological activity, optimizing its properties through medicinal chemistry, and assessing its safety and efficacy in preclinical and clinical trials.